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Compound of Interest

Compound Name: Acriflavine hydrochloride

Cat. No.: B1501712

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acriflavine hydrochloride is a versatile fluorescent dye and biological agent with a rich history
of use as a topical antiseptic.[1][2] In modern research, it is widely utilized for its ability to
intercalate with DNA and RNA, making it a valuable tool for fluorescent staining of nucleic
acids.[3] Furthermore, acriflavine hydrochloride has garnered significant interest in oncology
and molecular biology due to its potent inhibitory effects on Hypoxia-Inducible Factor-1a (HIF-
1a) and its modulation of the Unfolded Protein Response (UPR) pathway.[4]

These notes provide detailed protocols for the preparation of stock and working solutions of
acriflavine hydrochloride for various research applications, including cell culture,
fluorescence microscopy, and signaling pathway analysis.

Physicochemical Properties and Storage

Acriflavine hydrochloride is a reddish-brown crystalline powder.[5] It is a mixture of two key
components: 3,6-diamino-10-methylacridinium chloride and 3,6-diaminoacridine.[6]

Data Presentation: Physicochemical Properties and Storage Conditions
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Property Value References
Appearance Reddish-brown crystalline 5]
powder

Molecular Formula C27H27ClI3Ne [7]
Molecular Weight 541.91 g/mol [6]
Solubility

Water Soluble (See note below) [4][6]

DMSO Soluble [6]

Methanol Soluble [6]

Storage (Solid)

Dry, dark, 0-4°C (short-term),
-20°C (long-term)

Storage (Stock Solutions)

Aliquot and store at -20°C or
-80°C, protected from light

Stability

Stable under recommended
storage conditions.
Incompatible with strong

oxidizing agents.

[5]

Note on Aqueous Solubility: The reported solubility of acriflavine hydrochloride in water

varies significantly, with values ranging from 1 mg/mL to over 300 mg/mL. This variability is

likely due to differences in the ratio of its constituent compounds (acriflavine and proflavine)

between batches and suppliers, as well as the influence of temperature and pH on dissolution.

For consistent results, it is recommended to determine the solubility of a specific batch

empirically or to primarily use solvents like DMSO for preparing high-concentration stock

solutions.

Signaling Pathway Inhibition

Acriflavine hydrochloride is a well-documented inhibitor of key cellular signaling pathways,
primarily the HIF-1a and ATF4/UPR pathways.
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HIF-1a Pathway Inhibition

Under hypoxic conditions, the HIF-1a subunit is stabilized and translocates to the nucleus,
where it dimerizes with the HIF-13 subunit. This heterodimer then binds to hypoxia-response
elements (HRES) in the promoters of target genes, activating the transcription of genes
involved in angiogenesis, glucose metabolism, and cell survival. Acriflavine hydrochloride
directly binds to the HIF-1a subunit, preventing its dimerization with HIF-1[3, thereby inhibiting
the transcriptional activity of HIF-1.
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Caption: Acriflavine hydrochloride inhibits the HIF-1a pathway.

ATF4/UPR Pathway Modulation
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Acriflavine hydrochloride also modulates the Unfolded Protein Response (UPR), a cellular
stress response. It has been shown to inhibit the PERK/elF2a/ATF4 branch of the UPR. By
preventing the phosphorylation of elF2a, acriflavine hydrochloride reduces the translation of
Activating Transcription Factor 4 (ATF4), a key transcription factor involved in the cellular
response to stress and in promoting cell survival.
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Caption: Acriflavine hydrochloride modulates the ATF4/UPR pathway.
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Experimental Protocols

Protocol 1: Preparation of a 10 mM Acriflavine
Hydrochloride Stock Solution in DMSO

This protocol is suitable for preparing a high-concentration stock solution for use in cell culture
and other in vitro assays.

Materials:

Acriflavine hydrochloride powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing: Accurately weigh out 5.42 mg of acriflavine hydrochloride powder using a
calibrated analytical balance.

e Dissolving: Add 1 mL of sterile DMSO to the powder.

e Mixing: Vortex the solution until the powder is completely dissolved. Gentle warming may be
applied if necessary.

 Aliquoting: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 uL)
in sterile microcentrifuge tubes or cryovials.

Storage: Store the aliquots at -20°C or -80°C, protected from light.
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Protocol 2: Preparation of Working Solutions for Cell

Culture

This protocol describes the dilution of the 10 mM DMSO stock solution to final working

concentrations for treating cells in culture.

Materials:

Procedure:

Calibrated micropipettes

Sterile microcentrifuge tubes

10 mM Acriflavine hydrochloride stock solution in DMSO

Sterile cell culture medium appropriate for the cell line

e Thawing: Thaw an aliquot of the 10 mM stock solution at room temperature.

» Serial Dilution (Example for 10 uM working solution):

o Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 999 L of

sterile cell culture medium to obtain a 10 uM solution. Mix well by gentle pipetting.

o Further dilute this intermediate solution as needed to achieve the final desired working

concentration in the cell culture vessel. For example, to achieve a final concentration of 1

MM in a 10 mL culture, add 1 mL of the 10 uM intermediate solution to 9 mL of culture

medium.
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» Application: Add the appropriate volume of the final working solution to the cell culture plates
or flasks. Ensure the final concentration of DMSO in the culture medium is non-toxic to the
cells (typically < 0.1%).

Data Presentation: Example Working Concentrations for Cell Culture

L . Working Incubation
Application Cell Line . . References
Concentration Time

HIF-1 Inhibition HSR-GBM1 5uM 24 hours
Clonogenic Neurosphere-
) 1-25 uM 72 hours
Assay derived cells
SARS-CoV-2 Vero,
. 1-10 uM 24 hours
Inhibition AS49ACE2+

Protocol 3: Preparation of a 0.1% (w/v) Aqueous Stock
Solution for Staining

This protocol is suitable for preparing an aqueous stock solution for use in fluorescence
microscopy and other staining applications.

Materials:

Acriflavine hydrochloride powder

Sterile, purified water (e.g., Milli-Q or equivalent)

Sterile, light-blocking container (e.g., amber bottle)

Calibrated analytical balance

Magnetic stirrer and stir bar
Procedure:

e Weighing: Weigh out 100 mg of acriflavine hydrochloride powder.
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e Dissolving: Add the powder to 100 mL of sterile, purified water in a sterile, light-blocking
container.

e Mixing: Place a sterile magnetic stir bar in the container and stir the solution until the powder
is completely dissolved.

o Storage: Store the 0.1% (w/v) stock solution at 4°C, protected from light.

Preparation of a 0.01% (w/v) Working Solution: To prepare a 0.01% working solution, dilute the
0.1% stock solution 1:10 with sterile, purified water (e.g., 1 mL of 0.1% stock solution + 9 mL of
water).

Safety Precautions

Acriflavine hydrochloride is harmful if swallowed and can cause serious eye irritation. It is
important to handle the powder and solutions with appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area or a
fume hood when handling the powder. Dispose of waste according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Acriflavine
Hydrochloride Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1501712#preparing-acriflavine-hydrochloride-stock-
and-working-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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